Cas no 1806760-43-9 (2-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1806760-43-9
• MF: C₉H₉F₅N₂O₂
• MW: 272.171979665756
• CID: 4844264
• Update Time: 2025-10-25

2-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C9H9F5N2O2/c10-8(11)4-2-16-6(1-15)5(3-17)7(4)18-9(12,13)14/h2,8,17H,1,3,15H2
• InChI Key： PJZHZMPYNYQPHN-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CN)C(CO)=C1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• XLogP3: 0.7
• Topological Polar Surface Area: 68.4

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-methanol

Introduction to 2-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806760-43-9)

2-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806760-43-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

The molecular structure of 2-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-methanol is composed of a pyridine ring with various functional groups attached. The presence of an aminomethyl group, difluoromethyl group, and trifluoromethoxy group imparts distinct chemical and biological properties to the molecule. These functional groups are known to influence the compound's reactivity, solubility, and pharmacokinetic behavior, making it a valuable candidate for drug discovery.

In terms of chemical synthesis, several methods have been reported for the preparation of 2-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-methanol. One common approach involves the sequential functionalization of a pyridine derivative through selective substitution reactions. For instance, the difluoromethyl group can be introduced via nucleophilic substitution reactions using difluoroiodomethane or other suitable reagents. The trifluoromethoxy group can be incorporated through electrophilic substitution reactions with trifluoromethanesulfonyl chloride or related compounds. The final step typically involves the introduction of the aminomethyl group through reductive amination or other methods.

The biological activities of 2-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-methanol have been extensively studied in recent years. Research has shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors. For example, it has been reported to inhibit specific kinases involved in cellular signaling pathways, making it a potential lead compound for the development of anticancer drugs. Additionally, studies have demonstrated its ability to modulate G protein-coupled receptors (GPCRs), which are important targets for treating neurological disorders and other diseases.

One notable application of 2-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-methanol is in the field of neurodegenerative diseases. Recent research has highlighted its neuroprotective effects, which may be attributed to its ability to reduce oxidative stress and inflammation in neuronal cells. These findings suggest that the compound could be further developed as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential therapeutic applications, 2-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-methanol has also been explored for its use as a chemical probe in biological studies. Chemical probes are small molecules that can selectively bind to specific targets and are used to investigate biological processes and validate drug targets. The unique structure and properties of this compound make it an ideal candidate for such applications, allowing researchers to gain deeper insights into complex biological systems.

The safety profile of 2-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-methanol is another important aspect that has been investigated. Preclinical studies have shown that the compound exhibits good safety margins and low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

In conclusion, 2-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806760-43-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of new therapeutic agents and chemical probes. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in drug discovery and biomedical science.